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Compound of Interest

Compound Name:
4-Octylphenethyl

methanesulfonate

CAS No.: 162358-06-7

Cat. No.: B122396

Get Quote

Abstract & Strategic Significance
4-Octylphenethyl methanesulfonate (CAS 162358-06-7) is a high-value lipophilic

electrophile. It serves as a critical intermediate in the synthesis of sphingosine-1-phosphate

(S1P) receptor modulators, most notably Fingolimod (FTY720) and its deuterated analogs

(FTY720-d4). The molecule features a long alkyl chain (octyl) imparting significant lipophilicity,

and a phenethyl mesylate core that acts as a potent alkylating agent.

This guide provides a robust, scalable protocol for the mesylation of 2-(4-octylphenyl)ethanol.

Unlike generic mesylation procedures, this protocol addresses the specific solubility challenges

posed by the octyl chain and emphasizes the strict control of genotoxic impurities (PGIs)

inherent to sulfonate ester synthesis.

Chemical Retrosynthesis & Reaction Logic
The synthesis relies on the nucleophilic substitution of the primary alcohol with

methanesulfonyl chloride (MsCl) in the presence of a non-nucleophilic base.
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Reaction Scheme:

(Where R = 4-Octylphenyl)

Critical Mechanistic Considerations:
Temperature Control (0°C): Essential to prevent the formation of the alkyl chloride side

product (

). At higher temperatures, the chloride ion generated from MsCl can attack the transient
mesylate, leading to an impurity that is difficult to separate.

Base Selection (Triethylamine): Acts as an HCl scavenger. An excess (1.5–2.0 eq) is

required to drive the equilibrium and prevent acid-catalyzed degradation.

Solubility Profile: The 4-octyl chain renders the starting material highly lipophilic.

Dichloromethane (DCM) is the optimal solvent, providing excellent solubility for the lipid-like

alcohol while allowing for easy aqueous workup.

Safety & Hazard Analysis (E-E-A-T)
Genotoxicity Warning: Alkyl mesylates are known alkylating agents and potential genotoxic

impurities (PGIs). All handling must occur in a fume hood with double-gloving

(Nitrile/Laminate).

Methanesulfonyl Chloride (MsCl): Highly corrosive and lachrymatory. Reacts violently with

water.

Exotherm Control: The addition of MsCl to the alcohol/amine mixture is exothermic. Slow

addition is mandatory to maintain selectivity.

Materials & Equipment
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Reagent CAS No.[1][2][3][4] Purity Role

2-(4-

Octylphenyl)ethanol
162358-05-6 >98% Limiting Reagent

Methanesulfonyl

Chloride
124-63-0 >99% Electrophile

Triethylamine (TEA) 121-44-8 >99.5% Base (HCl Scavenger)

Dichloromethane

(DCM)
75-09-2 Anhydrous Solvent

Sodium Bicarbonate 144-55-8 Sat. Soln. Quench/Wash

Equipment:

3-Neck Round Bottom Flask (flame-dried, N2 purged).

Pressure-equalizing addition funnel.

Internal temperature probe.

Rotary evaporator with vacuum controller (to prevent bumping of the soapy product).

Experimental Protocol
Step 1: Reaction Setup

Charge a flame-dried 250 mL 3-neck flask with 2-(4-octylphenyl)ethanol (5.0 g, 21.3 mmol).

Add Anhydrous DCM (50 mL, 10 vol). Stir until fully dissolved. Note: The solution will be clear

and colorless.

Add Triethylamine (4.5 mL, 32.0 mmol, 1.5 eq) via syringe.

Cool the mixture to 0°C using an ice/water bath. Ensure internal temperature stabilizes

below 2°C.

Step 2: Electrophile Addition
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Dilute Methanesulfonyl chloride (2.0 mL, 25.6 mmol, 1.2 eq) in DCM (10 mL) in the addition

funnel.

Add the MsCl solution dropwise over 20 minutes.

Critical Checkpoint: Monitor internal temperature. Do not allow it to exceed 5°C.

Observation: A white precipitate (Triethylamine hydrochloride) will form, turning the

solution into a suspension.

Once addition is complete, allow the reaction to stir at 0°C for 1 hour, then warm to Room

Temperature (20-25°C) and stir for an additional 2 hours.

Step 3: Reaction Monitoring (TLC)[6]
Mobile Phase: Hexanes:Ethyl Acetate (80:20).

Visualization: UV (254 nm) and KMnO4 stain (oxidizes the alkyl chain/alcohol).

Target Rf:

Starting Alcohol: ~0.3 (Polar)

Product Mesylate: ~0.5–0.6 (Less polar)

Criterion: Reaction is complete when the starting alcohol spot is invisible.

Step 4: Workup & Isolation[8]
Quench: Cool the mixture back to 0°C. Slowly add cold water (50 mL) to dissolve the amine

salts.

Phase Separation: Transfer to a separatory funnel. Collect the lower organic layer (DCM).[5]

Wash Sequence:

Wash with 1M HCl (30 mL) to remove excess TEA (Crucial for stability).

Wash with Sat. NaHCO3 (30 mL) to neutralize acidity.
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Wash with Brine (30 mL) to dry the organic phase.

Drying: Dry the organic layer over anhydrous Na2SO4 for 15 minutes. Filter.

Concentration: Evaporate the solvent under reduced pressure (35°C bath).

Note: Do not overheat. Mesylates are thermally sensitive.

Step 5: Purification[9]
Crude Appearance: The crude product is often an orange to off-white waxy solid.

Recrystallization (Preferred): Dissolve in minimal hot Hexanes/EtOAc (9:1). Cool slowly to

-20°C. Filter the white crystalline solid.

Flash Chromatography (Alternative): Silica gel, gradient elution 0% -> 20% EtOAc in

Hexanes.

Visualization of Workflow
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Start: 2-(4-Octylphenyl)ethanol

Dissolve in Anhydrous DCM
Add TEA (1.5 eq)

Cool to 0°C
(Ice Bath)

Dropwise Addition of MsCl
(Maintain T < 5°C)

Stir 0°C -> RT
(2-3 Hours)

TLC Check
(Hex:EtOAc 8:2)

Incomplete

Wash: 1M HCl -> NaHCO3 -> Brine
Dry (Na2SO4)

Complete

Final Product:
4-Octylphenethyl Methanesulfonate

Click to download full resolution via product page

Figure 1: Step-by-step process flow for the synthesis of 4-Octylphenethyl methanesulfonate.
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Characterization & Specifications
Parameter Specification Interpretation

Physical State White to Light Orange Solid
Impurities often cause orange

coloration.

1H NMR (CDCl3) 4.40 (t, 2H, -CH2-OMs)
Characteristic downfield shift

from alcohol (~3.8 ppm).

3.00 (t, 2H, Ar-CH2-) Benzylic protons.

2.85 (s, 3H, -SO2CH3)
Key Diagnostic: Sharp singlet

for mesyl group.

0.88 (t, 3H, Terminal CH3) Confirms octyl chain integrity.

Mass Spec (ESI) [M+Na]+ = 335.1
Adduct formation is common

for sulfonates.

Storage -20°C, Desiccated Hydrolysis sensitive.

Troubleshooting Guide
Issue 1: Low Yield / Incomplete Conversion

Cause: Water in the solvent consuming MsCl.

Solution: Use freshly distilled DCM or molecular sieves. Increase MsCl to 1.5 eq.

Issue 2: "Orange Oil" instead of Solid

Cause: Residual solvent or TEA salts.

Solution: The octyl chain makes crystallization difficult. Triturate the oil with cold pentane or

hexanes to induce precipitation.

Issue 3: Alkyl Chloride Impurity (R-Cl)

Cause: Reaction temperature too high or reaction time too long.
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Solution: Strictly maintain 0°C during addition. Quench immediately after TLC confirms

consumption of starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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